Cas no 1261953-12-1 (4-(3-Benzyloxyphenyl)-2-cyanophenol)

• Product Name: 4-(3-Benzyloxyphenyl)-2-cyanophenol
• CAS No: 1261953-12-1
• MF: C₂₀H₁₅NO₂
• MW: 301.338605165482
• MDL: MFCD18314558
• CID: 2765714
• PubChem ID: 53220232
• Update Time: 2025-11-02

4-(3-Benzyloxyphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Benzyloxyphenyl)-2-cyanophenol, 95%
• DTXSID50685003
• 3'-(Benzyloxy)-4-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 4-(3-BENZYLOXYPHENYL)-2-CYANOPHENOL
• 1261953-12-1
• MFCD18314558
• 4-(3-Benzyloxyphenyl)-2-cyanophenol

• MDL： MFCD18314558
• Inchi： 1S/C20H15NO2/c21-13-18-11-17(9-10-20(18)22)16-7-4-8-19(12-16)23-14-15-5-2-1-3-6-15/h1-12,22H,14H2
• InChI Key： RRTXNYIGRFIEBH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 301.110278721Da
• Monoisotopic Mass: 301.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(3-Benzyloxyphenyl)-2-cyanophenol

4-(3-Benzyloxyphenyl)-2-cyanophenol (CAS No. 1261953-12-1): A Comprehensive Overview

4-(3-Benzyloxyphenyl)-2-cyanophenol (CAS No. 1261953-12-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a benzyloxy group and a cyanophenol moiety, is widely studied for its potential applications in drug development and advanced materials. Researchers and industry professionals frequently search for terms like "4-(3-Benzyloxyphenyl)-2-cyanophenol synthesis", "CAS 1261953-12-1 applications", and "cyanophenol derivatives in medicine", highlighting its relevance in contemporary scientific discourse.

The molecular formula of 4-(3-Benzyloxyphenyl)-2-cyanophenol is C20H15NO2, with a molecular weight of 301.34 g/mol. Its structure combines a phenol group with a cyano substitution at the ortho position and a benzyloxy group at the meta position of the phenyl ring. This arrangement imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they offer potential pathways for developing novel therapeutics with reduced environmental impact.

One of the most prominent applications of 4-(3-Benzyloxyphenyl)-2-cyanophenol lies in its role as a building block for pharmaceutical intermediates. Researchers are exploring its utility in the synthesis of compounds targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of both electron-withdrawing (cyano) and electron-donating (benzyloxy) groups in its structure allows for versatile reactivity, enabling the creation of diverse molecular architectures. This versatility aligns with the growing demand for multifunctional drug candidates in modern medicine.

In addition to pharmaceutical applications, 4-(3-Benzyloxyphenyl)-2-cyanophenol has shown promise in material science. Its ability to form stable complexes with metals makes it a candidate for developing advanced polymers and coordination compounds. The compound's photophysical properties are also under investigation for potential use in organic light-emitting diodes (OLEDs) and sensors. These applications resonate with current industry trends focusing on sustainable materials and energy-efficient technologies.

The synthesis of 4-(3-Benzyloxyphenyl)-2-cyanophenol typically involves multi-step organic reactions, including etherification and cyanation processes. Recent advancements in catalytic methods and flow chemistry have improved the efficiency and yield of its production, addressing key challenges in scale-up and cost-effectiveness. These developments are particularly relevant to researchers searching for "optimized synthesis of cyanophenol derivatives" or "CAS 1261953-12-1 manufacturing process".

From a safety and handling perspective, 4-(3-Benzyloxyphenyl)-2-cyanophenol requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling the compound, in line with good laboratory practices (GLP). This aspect is crucial for laboratory technicians and procurement specialists who frequently search for "CAS 1261953-12-1 safety data" and "handling protocols for cyanophenol compounds".

The market for 4-(3-Benzyloxyphenyl)-2-cyanophenol is primarily driven by the pharmaceutical and research chemical sectors. With increasing investment in precision medicine and targeted drug delivery systems, the demand for specialized intermediates like this compound is expected to grow. Current market analyses indicate particular interest from regions with strong biotechnology and advanced materials industries, making it a compound of global significance.

In conclusion, 4-(3-Benzyloxyphenyl)-2-cyanophenol (CAS No. 1261953-12-1) represents an important class of organic compounds with wide-ranging applications in medicine and materials science. Its unique structural features and versatile reactivity make it a valuable tool for researchers working on next-generation therapeutics and functional materials. As scientific inquiry continues to explore the potential of cyanophenol derivatives, this compound is poised to remain at the forefront of innovation chemistry.